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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Tetrasodium N-(1,2-
dicarboxyethyl)-N-octadecylsulfosuccinamate, a versatile anionic surfactant commonly known
by its trade name, Aerosol 22. This document elucidates the chemical structure,
physicochemical properties, and key applications of this compound, with a particular focus on
its emerging role in drug development. Detailed information on its function as a solubilizing
agent, emulsifier in nano-formulations, and potential as a permeability enhancer is presented.
This guide is intended to serve as a valuable resource for researchers and professionals
engaged in the fields of pharmaceutical sciences, chemistry, and materials science.

Chemical Identity and Structure

Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate is a complex organic
molecule characterized by a long hydrophobic octadecyl (C18) chain and a hydrophilic
headgroup containing multiple carboxylate and a sulfonate functionality. This amphiphilic nature
underpins its surface-active properties.

Synonyms:

e Aerosol® 22
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o Tetrasodium dicarboxyethyl stearyl sulfosuccinamate

o Tetrasodium N-octadecyl-N-(sulfosuccinyl)aspartate
CAS Numbers:

e 38916-42-6 (Primary)

» 3401-73-8 (Often associated with the L-aspartate form)
Molecular Formula: C26H4sNNasO10S

The structural formula reveals a succinic acid derivative backbone further functionalized to

create a potent surfactant.

Molecular Structure
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Caption: Chemical structure of Tetrasodium N-(1,2-dicarboxyethyl)-N-
octadecylsulfosuccinamate.

Physicochemical Properties

The physicochemical properties of Tetrasodium N-(1,2-dicarboxyethyl)-N-
octadecylsulfosuccinamate are critical to its function as a surfactant and its applications in
various formulations.
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Property Value Reference(s)

Molecular Weight ~653.64 g/mol [1]

Varies, can be a clear to
Appearance ) o [2]
slightly cloudy liquid

Density ~1.12 g/mL at 25°C [3]
Flash Point 54 °C [3]
Solubility Soluble in water [4]

) Anionic Surfactant,
Chemical Category Sulfosuccinate [5]

Synthesis and Manufacturing

While specific, detailed industrial synthesis protocols are often proprietary, the general
synthesis of sulfosuccinamate surfactants involves a multi-step process. A plausible synthetic
route for Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate would likely involve
the following key reactions:

o Amidation: Reaction of octadecylamine with maleic anhydride to form N-octadecylmaleamic
acid.

¢ Michael Addition: The N-octadecylmaleamic acid then undergoes a Michael addition with the
amino group of aspartic acid.

o Sulfonation: The double bond in the maleic-derived portion of the molecule is sulfonated
using a suitable sulfonating agent, such as sodium bisulfite.

¢ Neutralization: The final step involves neutralization with four equivalents of sodium
hydroxide to form the tetrasodium salt.
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Caption: Plausible synthetic pathway for the target compound.

Analytical Methodologies

The characterization and quantification of Tetrasodium N-(1,2-dicarboxyethyl)-N-
octadecylsulfosuccinamate in various matrices are crucial for quality control and research
purposes.

High-Performance Liquid Chromatography with Charged
Aerosol Detection (HPLC-CAD)

Due to the lack of a strong UV chromophore in its structure, traditional HPLC with UV detection
is not ideal. HPLC coupled with a Charged Aerosol Detector (CAD) is a more suitable method
for the analysis of such surfactants.[5][6]
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Experimental Protocol (General Method):
e Column: A reverse-phase column, such as a C8 or C18, is typically used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is
commonly employed.

o Detector: Charged Aerosol Detector (CAD). The principle involves nebulizing the column
eluent, charging the resulting aerosol particles, and measuring the charge, which is
proportional to the analyte mass.

» Quantification: Quantification is achieved by comparing the peak area of the analyte to that
of a standard of known concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are powerful tools for the structural elucidation of Tetrasodium
N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate.

e 1H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
long alkyl chain (a broad multiplet in the aliphatic region), as well as distinct signals for the
protons on the dicarboxyethyl and sulfosuccinamate moieties.

e 13C NMR: The carbon NMR spectrum would provide detailed information on the carbon
skeleton, with distinct chemical shifts for the carbonyl carbons, the carbons attached to the
nitrogen and sulfur atoms, and the carbons of the octadecyl chain.

Applications in Drug Development

The unique properties of Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate
make it a valuable excipient in pharmaceutical formulations, particularly in the context of
modern drug delivery systems.

Solubilizing Agent for Poorly Water-Soluble Drugs

A significant challenge in drug development is the poor aqueous solubility of many active
pharmaceutical ingredients (APIs), which can limit their bioavailability. As a surfactant,
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Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate can form micelles in agueous
solutions above its critical micelle concentration (CMC). These micelles have a hydrophobic
core that can encapsulate lipophilic drug molecules, thereby increasing their apparent solubility
in the aqueous medium.

Emulsifier for Nanoemulsions and Nanoparticle Systems

Nanoemulsions are increasingly being investigated as advanced drug delivery systems to
enhance the oral bioavailability and targeted delivery of drugs.[3][7][8] Tetrasodium N-(1,2-
dicarboxyethyl)-N-octadecylsulfosuccinamate can act as an effective emulsifying agent in the
preparation of oil-in-water (o/w) nanoemulsions. Its ability to reduce the interfacial tension
between the oil and water phases facilitates the formation of small, stable droplets. This is
particularly relevant for the formulation of "nano latex systems".[5]

Nanoemulsion Formulation Workflow
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Caption: Role in nanoemulsion drug delivery systems.

Permeability Enhancer
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Anionic surfactants have been shown to interact with biological membranes, potentially leading
to an increase in their permeability.[9][10] This effect can be harnessed to enhance the
absorption of drugs that have poor membrane permeability. The proposed mechanism involves
the transient disruption of the lipid bilayer of epithelial cells, which can facilitate the paracellular
or transcellular transport of drug molecules.[11][12] However, it is crucial to carefully evaluate
the concentration-dependent effects to ensure the safety and reversibility of this membrane
perturbation.

Mechanism of Permeability Enhancement
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Caption: Interaction with biological membranes.

Safety and Biocompatibility

The safety and biocompatibility of any excipient are of paramount importance in drug
development. The available safety data for Tetrasodium N-(1,2-dicarboxyethyl)-N-
octadecylsulfosuccinamate indicates that it may cause mild skin and eye irritation.[13] As with
all surfactants, its effects on biological membranes are concentration-dependent. At low
concentrations, it can be well-tolerated, while at higher concentrations, it may lead to cell lysis.
Therefore, careful dose-finding and toxicity studies are essential when considering this
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compound for a new pharmaceutical formulation. Further research into the long-term
biocompatibility and potential immunogenicity is warranted for specific drug delivery
applications.

Conclusion

Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate is a highly functional anionic
surfactant with established applications in various industries and growing potential in the field
of drug development. Its ability to act as a solubilizing agent, an emulsifier for advanced drug
delivery systems like nanoemulsions, and a potential permeability enhancer makes it a
compound of significant interest to pharmaceutical scientists. Future research should focus on
detailed mechanistic studies of its interaction with biological systems and comprehensive
biocompatibility assessments to fully realize its potential in creating safer and more effective
drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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